![molecular formula C15H17Br2NO B310310 2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide](/img/structure/B310310.png)
2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide, also known as DBCEB, is a compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzamides, which are known to have various biological activities. DBCEB has been shown to have promising effects in the field of neuroscience, specifically in the study of dopamine receptors.
Mechanism of Action
The exact mechanism of action of 2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide is not fully understood. However, it is believed to act as a partial agonist of dopamine receptors. This means that it activates the receptors to a lesser extent than a full agonist, but still produces some effects. This compound has been shown to have a high affinity for D2 and D3 dopamine receptors, which are involved in various physiological processes such as movement, reward, and motivation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase dopamine release in the brain, which can lead to increased locomotor activity and reward-seeking behavior. This compound has also been shown to have antipsychotic effects, which make it useful in the treatment of schizophrenia. Additionally, this compound has been shown to have potential as a treatment for drug addiction, as it can reduce drug-seeking behavior in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide in lab experiments is its high affinity for dopamine receptors. This makes it a useful tool for studying the role of dopamine receptors in various physiological processes. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using this compound is its relatively low potency compared to other dopamine receptor ligands. This means that higher concentrations of the compound may be required to produce significant effects.
Future Directions
There are several future directions for the study of 2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide. One area of interest is the development of more potent analogs of this compound that can produce stronger effects at lower concentrations. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of dopamine-related disorders. Finally, more research is needed to determine the safety and efficacy of this compound in human subjects.
Synthesis Methods
The synthesis of 2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide involves the reaction of 2,5-dibromo-N-(2-hydroxyethyl)benzamide with cyclohexene in the presence of a base. This reaction results in the formation of this compound, which can be purified using column chromatography. The purity of the compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
2,5-dibromo-N-[2-(1-cyclohexen-1-yl)ethyl]benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential as a dopamine receptor ligand, which makes it useful in the study of dopamine-related disorders such as Parkinson's disease and schizophrenia. This compound has also been studied for its potential use in the treatment of addiction and drug abuse.
properties
Molecular Formula |
C15H17Br2NO |
---|---|
Molecular Weight |
387.11 g/mol |
IUPAC Name |
2,5-dibromo-N-[2-(cyclohexen-1-yl)ethyl]benzamide |
InChI |
InChI=1S/C15H17Br2NO/c16-12-6-7-14(17)13(10-12)15(19)18-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,18,19) |
InChI Key |
YKUZQPHLGJPOKX-UHFFFAOYSA-N |
SMILES |
C1CCC(=CC1)CCNC(=O)C2=C(C=CC(=C2)Br)Br |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2=C(C=CC(=C2)Br)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.